2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide

Specification

• Molecular Formula: C25H25ClN4O3
• Molecular Weight: 464.9 g/mol
• IUPAC Name: 2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-chloro-4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C25H25ClN4O3/c1-3-4-13-33-20-9-6-18(7-10-20)22-15-23-25(32)29(11-12-30(23)28-22)16-24(31)27-19-8-5-17(2)21(26)14-19/h5-12,14-15H,3-4,13,16H2,1-2H3,(H,27,31)
• Standard InChI Key: MAFUCFCQUGZWEY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC(=C(C=C4)C)Cl

Introduction

The compound 2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide is a complex heterocyclic molecule. It belongs to the family of pyrazolo[1,5-a]pyrazine derivatives, which are known for their diverse applications in medicinal chemistry. Such compounds often exhibit significant biological activities, including anticancer, antimicrobial, and enzymatic inhibitory properties.

This article explores the structural features, synthesis, potential applications, and pharmacological relevance of this compound.

Synthesis Pathways

The synthesis of such pyrazolo[1,5-a]pyrazine derivatives typically involves multi-step processes:

• Formation of Pyrazolo[1,5-a]pyrazine Core:

  • A condensation reaction between hydrazine derivatives and diketones forms the pyrazole ring.

  • Subsequent cyclization with appropriate reagents yields the fused pyrazine system.

• Functionalization:

  • Introduction of the butoxyphenyl group via alkylation or Suzuki coupling.

  • Acetamide formation through amide bond synthesis using activated carboxylic acids or acyl chlorides.

• Final Assembly:

  • Attachment of the chloro-methylphenyl group through electrophilic aromatic substitution or similar methods.

These steps require precise control over reaction conditions to ensure regioselectivity and yield optimization.

Pharmacological Potential

4.1 Anticancer Activity
Pyrazolo[1,5-a]pyrazine derivatives have been widely studied for their anticancer properties. Their rigid planar structure allows for interaction with DNA or protein targets such as kinases or topoisomerases. The presence of electron-withdrawing groups like chlorine enhances binding affinity to active sites.

4.2 Enzymatic Inhibition
The compound’s structural features suggest potential as an inhibitor of serine/threonine kinases (e.g., adaptor-associated kinase 1). This activity could be relevant in neurological disorders or cancer therapy.

4.3 Anti-inflammatory Properties
Similar compounds have shown promise as inhibitors of enzymes like 5-lipoxygenase (5-LOX), which is involved in inflammatory pathways.

Research Findings and Applications

5.1 Structure-Activity Relationship (SAR) Studies
SAR analysis highlights the importance of:

• The butoxyphenyl group for hydrophobic interactions.

• The chloro-methylphenyl moiety for electronic effects.

• The acetamide linkage for hydrogen bonding with biological targets.

5.2 Docking Studies
In silico docking studies predict strong binding affinities to kinase receptors and other proteins due to the compound’s planar structure and functional groups.

5.3 Applications in Drug Development
This compound serves as a lead molecule in:

• Anticancer drug design.

• Anti-inflammatory agents targeting lipoxygenase pathways.

• Potential treatments for tuberculosis by targeting unique bacterial enzymes.

Challenges and Future Directions

6.1 Challenges:

• Limited water solubility may hinder bioavailability.

• Synthesis complexity requires optimization for scalability.

6.2 Future Research:

• Further SAR studies to enhance potency and selectivity.

• Exploration of prodrug strategies to improve pharmacokinetics.

• In vivo studies to evaluate efficacy and toxicity profiles.